Cas no 115714-36-8 (Acetic acid,2-[(cyanomethyl)methylamino]-2-oxo-, methyl ester)

• Product Name: Acetic acid,2-[(cyanomethyl)methylamino]-2-oxo-, methyl ester
• CAS No: 115714-36-8
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 132546
• PubChem ID: 45082187
• Update Time: 2025-04-19

Acetic acid,2-[(cyanomethyl)methylamino]-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(cyanomethyl)methylamino]-2-oxo-, methyl ester
• Acetic acid, [(cyanomethyl)methylamino]oxo-, methyl ester (9CI)
• Aceticacid, [(cyanomethyl)methylamino]oxo-, methyl ester (9CI)
• Methyl 2-((cyanomethyl)(methyl)amino)-2-oxoacetate
• 115714-36-8

• Inchi： 1S/C6H8N2O3/c1-8(4-3-7)5(9)6(10)11-2/h4H2,1-2H3
• InChI Key： UGLHUOFKGZMSFU-UHFFFAOYSA-N
• SMILES： O(C)C(C(N(C)CC#N)=O)=O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 70.4